Cas no 1396784-43-2 (1-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carbonyl-4-5-(trifluoromethyl)pyridin-2-ylpiperazine)

• Product Name: 1-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carbonyl-4-5-(trifluoromethyl)pyridin-2-ylpiperazine
• CAS No: 1396784-43-2
• MF: C₁₉H₁₈F₃N₇O₂
• MW: 433.38713312149
• CID: 6525822
• Update Time: 2025-11-02

1-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carbonyl-4-5-(trifluoromethyl)pyridin-2-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carbonyl-4-5-(trifluoromethyl)pyridin-2-ylpiperazine
• [2-(4-methoxyphenyl)tetrazol-5-yl]-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone

• Inchi： 1S/C19H18F3N7O2/c1-31-15-5-3-14(4-6-15)29-25-17(24-26-29)18(30)28-10-8-27(9-11-28)16-7-2-13(12-23-16)19(20,21)22/h2-7,12H,8-11H2,1H3
• InChI Key： OTQWRIHKMJOWFB-UHFFFAOYSA-N
• SMILES： C(C1=NN(C2=CC=C(OC)C=C2)N=N1)(N1CCN(C2=NC=C(C(F)(F)F)C=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carbonyl-4-5-(trifluoromethyl)pyridin-2-ylpiperazine

Comprehensive Overview of 1-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carbonyl-4-5-(trifluoromethyl)pyridin-2-ylpiperazine (CAS No. 1396784-43-2)

1-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carbonyl-4-5-(trifluoromethyl)pyridin-2-ylpiperazine (CAS No. 1396784-43-2) is a highly specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a tetrazole ring, a trifluoromethylpyridine moiety, and a piperazine backbone, making it a subject of interest for drug discovery and material science applications.

The tetrazole group in this compound is known for its bioisosteric properties, often used as a replacement for carboxylic acids in medicinal chemistry. Researchers are particularly interested in how the 1,2,3,4-tetrazole-5-carbonyl fragment influences the compound's binding affinity to biological targets. Meanwhile, the trifluoromethylpyridine component enhances lipophilicity and metabolic stability, critical factors in drug design.

Current market trends show growing demand for trifluoromethyl-containing compounds like 1396784-43-2, especially in the development of kinase inhibitors and GPCR modulators. Pharmaceutical companies are actively exploring this chemical space to address challenges in oncology, CNS disorders, and inflammatory diseases. The presence of both electron-donating methoxy group and electron-withdrawing trifluoromethyl group creates interesting electronic properties that researchers are investigating for structure-activity relationships.

From a synthetic chemistry perspective, 1-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carbonyl-4-5-(trifluoromethyl)pyridin-2-ylpiperazine presents fascinating challenges in regioselective synthesis and purification. The compound's molecular weight (approximately 448.37 g/mol) and multiple functional groups require specialized analytical techniques for characterization, including advanced NMR and mass spectrometry methods.

In material science applications, derivatives of 1396784-43-2 are being studied for their potential in organic electronics. The conjugated system formed by the tetrazole and pyridine rings shows promise for charge transport properties, with researchers exploring its use in OLEDs and photovoltaic materials. The trifluoromethyl group additionally contributes to enhanced environmental stability of these materials.

The pharmacological profile of 1-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carbonyl-4-5-(trifluoromethyl)pyridin-2-ylpiperazine is currently under investigation in several academic and industrial laboratories. Preliminary studies suggest potential activity against various enzyme targets, though detailed mechanism-of-action studies are still ongoing. The compound's piperazine moiety is particularly noteworthy, as this structural feature is present in numerous FDA-approved drugs.

Environmental and safety considerations for CAS 1396784-43-2 follow standard laboratory protocols for handling novel organic compounds. While not classified as hazardous under current regulations, researchers should employ appropriate personal protective equipment when working with this material. The compound's stability under various conditions (pH, temperature, light exposure) is an active area of study.

Recent patent literature reveals growing intellectual property activity surrounding tetrazole-carbonyl-piperazine derivatives, with 1396784-43-2 appearing in several applications for therapeutic uses. This reflects the pharmaceutical industry's continued interest in this chemical scaffold for addressing unmet medical needs.

For synthetic chemists, the key challenges in working with 1-2-(4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carbonyl-4-5-(trifluoromethyl)pyridin-2-ylpiperazine include optimizing yield and purity at scale. The multi-step synthesis requires careful control of reaction conditions, particularly during the tetrazole formation and amide coupling steps. Recent advances in flow chemistry may offer solutions to these challenges.

The future research directions for CAS 1396784-43-2 likely include detailed pharmacokinetic studies, formulation development, and exploration of structural analogs. As computational chemistry tools advance, in silico modeling of this compound's interactions with biological targets will become increasingly important for guiding experimental work.